1-{[tert-Butyl(dimethyl)silyl]oxy}bicyclo[2.2.2]octan-2-one

• CAS No.: 135107-28-7
• Molecular Formula: C14H26O2Si
• Molecular Weight: 254.44 g/mol
• IUPAC Name: 1-[tert-butyl(dimethyl)silyl]oxybicyclo[2.2.2]octan-2-one
• InChI: InChI=1S/C14H26O2Si/c1-13(2,3)17(4,5)16-14-8-6-11(7-9-14)10-12(14)15/h11H,6-10H2,1-5H3
• InChI Key: DYRKKWBONMCAIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC12CCC(CC1)CC2=O

Description

1-{[tert-Butyl(dimethyl)silyl]oxy}bicyclo[2.2.2]octan-2-one: is a fascinating compound with a complex structure. Its systematic name might seem daunting, but let’s break it down:

Systematic Name: this compound

Molecular Formula: CHOSi

CAS Number: 1781547-26-9

This compound belongs to the bicyclo[2.2.2]octane family, characterized by its bridged three-membered ring system. The tert-butyl group and the silyl ether moiety add further complexity.

Preparation Methods

Synthetic Routes::

Hydroxylation of Bicyclo[2.2.2]octanone:

Industrial Production:

Chemical Reactions Analysis

Reactions::

Common Reagents::

Hydroxylating Agents: e.g., OsO, KMnO

Reduction Agents: e.g., NaBH, LiAlH

Silylating Agents: e.g., tert-butyldimethylsilyl chloride (TBDMS-Cl)

Major Products::

• Hydroxylation yields 7-hydroxy-1-methylbicyclo[2.2.2]octan-2-one .
• Silylation results in the target compound.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activity.

Medicine: May have applications in drug development.

Industry: Limited industrial applications due to its specialized nature.

Mechanism of Action

• The compound’s effects depend on its specific application.
• Molecular targets and pathways vary based on context.

Comparison with Similar Compounds

Similar Compounds: